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For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methylcyclopropanecarboxamide, a small molecule featuring a compact and rigid

cyclopropane ring, presents a unique scaffold of interest in medicinal chemistry and drug

discovery. This technical guide provides a comprehensive overview of its chemical properties, a

proposed synthesis pathway, and an exploration of its potential biological activities based on

structurally related compounds. Notably, a thorough search of public chemical and biological

databases reveals a significant gap in the experimental data regarding the biological effects of

this specific molecule. This document aims to consolidate the available information and provide

a framework for future research into the pharmacological potential of 1-
Methylcyclopropanecarboxamide.

Chemical and Physical Properties
1-Methylcyclopropanecarboxamide (IUPAC Name: 1-methylcyclopropane-1-carboxamide) is

a simple amide derivative of 1-methylcyclopropanecarboxylic acid.[1] Its fundamental

properties are summarized in the table below, primarily sourced from computed data available

in the PubChem database.[1]
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Property Value Source

Molecular Formula C₅H₉NO PubChem

Molecular Weight 99.13 g/mol PubChem

CAS Number 15910-91-5 PubChem

IUPAC Name
1-methylcyclopropane-1-

carboxamide
PubChem

Synonyms

1-Methylcyclopropane-1-

carboxamide, 1-

Methylcyclopropane-1-

carbamide,

Cyclopropanecarboxamide, 1-

methyl-

PubChem

Canonical SMILES CC1(CC1)C(=O)N PubChem

InChI Key
HLCXNVMIINTAOG-

UHFFFAOYSA-N
PubChem

Appearance Predicted: Solid -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

LogP (computed) 0.2 PubChem

Hydrogen Bond Donors 1 PubChem

Hydrogen Bond Acceptors 1 PubChem

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-
Methylcyclopropanecarboxamide is not readily available in the public domain, a plausible

two-step synthetic route can be proposed based on established chemical reactions for similar
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compounds. This pathway involves the synthesis of the precursor, 1-

methylcyclopropanecarboxylic acid, followed by its amidation.

Proposed Synthesis Pathway
The proposed synthesis of 1-Methylcyclopropanecarboxamide is outlined below. It starts

from methacrylonitrile, proceeds through the formation of 1-methylcyclopropanecarbonitrile and

subsequent hydrolysis to 1-methylcyclopropanecarboxylic acid, and culminates in the

amidation to the final product.

Step 1: Cyclopropanation and Hydrolysis Step 2: Amidation

Methacrylonitrile 1-Methylcyclopropanecarbonitrile

1. Simmons-Smith or Diazomethane
2. Hydrolysis 1-Methylcyclopropanecarboxylic AcidAcid or Base Hydrolysis 1-MethylcyclopropanecarboxamideAmidation (e.g., SOCl₂, NH₃)

Growth Factor

Receptor Tyrosine Kinase (RTK)

Downstream Signaling Cascade
(e.g., RAS/MAPK)

Cell Cycle Progression

Cell Proliferation

1-Methylcyclopropanecarboxamide
(Hypothetical Inhibitor)

 Inhibition (Hypothesized)
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Synthesis and Purification of
1-Methylcyclopropanecarboxamide

Primary in vitro Screening
(e.g., Antiproliferative Assay

against a panel of cancer cell lines)

Hit Identification
(Activity below a defined threshold)

Dose-Response and IC₅₀ Determination

Active Inactive

Mechanism of Action Studies
(e.g., Kinase Inhibition Assays,

Cell Cycle Analysis)

In vivo Efficacy and
Toxicity Studies (if warranted)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Methylcyclopropanecarboxamide | C5H9NO | CID 13002936 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-
Methylcyclopropanecarboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171806#understanding-the-1-
methylcyclopropanecarboxamide-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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